molecular formula C9H8BrN3O2 B1433589 Ethyl 3-bromoimidazo[1,5-a]pyrimidine-6-carboxylate CAS No. 1795534-02-9

Ethyl 3-bromoimidazo[1,5-a]pyrimidine-6-carboxylate

Cat. No. B1433589
CAS RN: 1795534-02-9
M. Wt: 270.08 g/mol
InChI Key: YLUKWNDHFDDSRE-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

Ethyl 3-bromoimidazo[1,5-a]pyrimidine-6-carboxylate is a chemical compound with the CAS Number: 1795534-02-9 . It has a molecular weight of 270.09 . The IUPAC name for this compound is this compound .


Synthesis Analysis

The synthesis of similar compounds has been reported in the literature. For instance, a variety of novel disubstituted 2- (alkynyl, aryl, and arylamine)-6-alkynylpyrazolo pyrimidine derivatives was prepared via sequential site-selective cross-coupling reactions from 2,6-dibromopyrazolo pyrimidine .


Molecular Structure Analysis

The InChI code for this compound is 1S/C9H8BrN3O2/c1-2-15-9(14)8-12-4-7-11-3-6(10)5-13(7)8/h3-5H,2H2,1H3 .


Chemical Reactions Analysis

While specific chemical reactions involving this compound are not available, similar compounds have been used in various chemical reactions. For example, 3-bromoimidazopyridines were obtained in ethyl acetate via one-pot tandem cyclization/bromination when only TBHP was added .


Physical And Chemical Properties Analysis

This compound is a powder at room temperature . The storage temperature for this compound is room temperature .

Scientific Research Applications

1. Synthesis of Heterocyclic Compounds

Ethyl 3-bromoimidazo[1,5-a]pyrimidine-6-carboxylate plays a significant role in the synthesis of various heterocyclic compounds. For instance, it's used in the formation of pyrrolo〔1,2-c〕pyrimidone, thiazolo〔3,4-c〕pyrimidone, and pyrimido〔4,5-d〕pyridazine derivatives (Kheder, Mabkhot, & Farag, 2009). This highlights its versatility in heterocyclic chemistry.

2. Role in Novel Pyrido and Thiazolopyrimidine Synthesis

The compound is integral in the synthesis of novel pyrido[3′,2′:4,5]thieno[3,2‐d]pyrimidines and thiazolopyrimidine derivatives. These derivatives are synthesized from ethyl 4-aryl-3-cyano-6-methyl-2-thioxo-1,2-dihydropyridine-5-carbonylates, showcasing its role in developing complex heterocyclic systems (Bakhite, Al‐Sehemi, & Yamada, 2005).

3. Microwave-Assisted Synthesis

This compound is also used in microwave-assisted synthesis methods for creating thiazolopyrimidine and related derivatives. The use of microwave irradiation offers advantages in terms of time reduction and yield improvement, indicating its effectiveness in modern synthetic methods (Youssef & Amin, 2012).

Safety and Hazards

The compound has been classified under the GHS07 hazard class . The hazard statements associated with this compound are H302, H315, H319, H335 . Precautionary statements include P261, P264, P270, P271, P280, P301+P312, P302+P352, P304+P340, P305+P351+P338, P312, P330, P332+P313, P337+P313, P362, P403+P233, P405, P501 .

Future Directions

While specific future directions for this compound are not available, compounds with similar structures have been studied for their potential as neuroprotective and anti-neuroinflammatory agents . This suggests that Ethyl 3-bromoimidazo[1,5-a]pyrimidine-6-carboxylate could also be explored in these areas.

Mechanism of Action

Target of Action

Similar compounds have been synthesized from α-bromoketones and 2-aminopyridine , suggesting potential interactions with enzymes or receptors that interact with these substrates.

Mode of Action

It’s known that similar compounds were formed via c–c bond cleavage promoted by i2 and tbhp . This suggests that the compound might interact with its targets through a similar mechanism, leading to changes in the target’s function or structure.

Result of Action

Similar compounds have shown promising neuroprotective and anti-inflammatory properties , suggesting potential therapeutic applications.

Action Environment

It’s recommended to handle the compound in a well-ventilated place, wearing suitable protective clothing, and avoiding contact with skin and eyes . These precautions suggest that the compound’s action might be influenced by environmental conditions.

Biochemical Analysis

Biochemical Properties

Ethyl 3-bromoimidazo[1,5-a]pyrimidine-6-carboxylate plays a significant role in various biochemical reactions. It interacts with several enzymes and proteins, influencing their activity and function. One of the primary interactions is with kinases, which are enzymes that catalyze the transfer of phosphate groups. The compound acts as an inhibitor of certain kinases, thereby modulating signal transduction pathways. Additionally, this compound binds to specific receptors on cell membranes, altering their conformation and activity .

Cellular Effects

The effects of this compound on cellular processes are profound. It influences cell signaling pathways, particularly those involved in cell proliferation and apoptosis. By inhibiting kinase activity, the compound can suppress the proliferation of cancer cells and induce programmed cell death. Furthermore, this compound affects gene expression by modulating transcription factors and other regulatory proteins. This modulation can lead to changes in cellular metabolism, including alterations in glucose uptake and utilization .

Molecular Mechanism

At the molecular level, this compound exerts its effects through several mechanisms. The compound binds to the active site of kinases, preventing the phosphorylation of target proteins. This inhibition disrupts downstream signaling pathways, leading to altered cellular responses. Additionally, this compound can interact with DNA and RNA, affecting the transcription and translation processes. These interactions result in changes in gene expression and protein synthesis .

Temporal Effects in Laboratory Settings

In laboratory settings, the effects of this compound can vary over time. The compound is relatively stable under standard storage conditions, but its activity may decrease over extended periods. Degradation products can form, potentially altering its biochemical properties. Long-term studies have shown that this compound can have sustained effects on cellular function, including prolonged inhibition of kinase activity and persistent changes in gene expression .

Dosage Effects in Animal Models

The effects of this compound in animal models are dose-dependent. At low doses, the compound can effectively inhibit kinase activity without causing significant toxicity. At higher doses, adverse effects such as hepatotoxicity and nephrotoxicity have been observed. These toxic effects are likely due to the accumulation of the compound and its metabolites in the liver and kidneys. Threshold effects have been identified, indicating that there is a narrow therapeutic window for the safe use of this compound .

Metabolic Pathways

This compound is involved in several metabolic pathways. It is primarily metabolized by cytochrome P450 enzymes in the liver, leading to the formation of various metabolites. These metabolites can further interact with other enzymes and cofactors, influencing metabolic flux and altering metabolite levels. The compound’s metabolism can also affect its pharmacokinetics, including its absorption, distribution, and excretion .

Transport and Distribution

Within cells and tissues, this compound is transported and distributed through various mechanisms. It can diffuse across cell membranes or be actively transported by specific transporters. Binding proteins in the cytoplasm and nucleus can also influence its localization and accumulation. The compound’s distribution is critical for its activity, as it needs to reach its target sites to exert its effects .

Subcellular Localization

The subcellular localization of this compound is essential for its function. The compound can localize to specific compartments or organelles, such as the nucleus, mitochondria, or endoplasmic reticulum. Targeting signals and post-translational modifications can direct its localization, ensuring that it reaches the appropriate sites within the cell. This localization is crucial for the compound’s activity, as it needs to interact with specific biomolecules to exert its effects .

properties

IUPAC Name

ethyl 3-bromoimidazo[1,5-a]pyrimidine-6-carboxylate
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C9H8BrN3O2/c1-2-15-9(14)8-12-4-7-11-3-6(10)5-13(7)8/h3-5H,2H2,1H3
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

YLUKWNDHFDDSRE-UHFFFAOYSA-N
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CCOC(=O)C1=NC=C2N1C=C(C=N2)Br
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C9H8BrN3O2
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

270.08 g/mol
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

CAS RN

1795534-02-9
Record name ethyl 3-bromoimidazo[1,5-a]pyrimidine-6-carboxylate
Source European Chemicals Agency (ECHA)
URL https://echa.europa.eu/information-on-chemicals
Description The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness.
Explanation Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page.

Retrosynthesis Analysis

AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.

One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.

Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.

Strategy Settings

Precursor scoring Relevance Heuristic
Min. plausibility 0.01
Model Template_relevance
Template Set Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis
Top-N result to add to graph 6

Feasible Synthetic Routes

Reactant of Route 1
Reactant of Route 1
Ethyl 3-bromoimidazo[1,5-a]pyrimidine-6-carboxylate
Reactant of Route 2
Reactant of Route 2
Reactant of Route 2
Ethyl 3-bromoimidazo[1,5-a]pyrimidine-6-carboxylate
Reactant of Route 3
Reactant of Route 3
Ethyl 3-bromoimidazo[1,5-a]pyrimidine-6-carboxylate
Reactant of Route 4
Reactant of Route 4
Ethyl 3-bromoimidazo[1,5-a]pyrimidine-6-carboxylate
Reactant of Route 5
Reactant of Route 5
Ethyl 3-bromoimidazo[1,5-a]pyrimidine-6-carboxylate
Reactant of Route 6
Ethyl 3-bromoimidazo[1,5-a]pyrimidine-6-carboxylate

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.